Cas no 62096-83-7 (2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-)

2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]- structure
62096-83-7 structure
Product name:2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-
CAS No:62096-83-7
MF:C19H18O5
MW:326.34322
CID:458247
PubChem ID:71390017

2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-
    • 4-(4-methoxy-3-phenylmethoxybenzoyl)oxolan-2-one
    • 62096-83-7
    • 4-[3-(Benzyloxy)-4-methoxybenzoyl]oxolan-2-one
    • DTXSID60811957
    • Inchi: InChI=1S/C19H18O5/c1-22-16-8-7-14(19(21)15-10-18(20)24-12-15)9-17(16)23-11-13-5-3-2-4-6-13/h2-9,15H,10-12H2,1H3
    • InChI Key: WHYSSPVJWOGHIR-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C=C1)C(=O)C2CC(=O)OC2)OCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 326.11544
  • Monoisotopic Mass: 326.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

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